1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)-3-(thiophen-3-yl)pyrrolidine

• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)-3-thiophen-3-ylpyrrolidine
• InChI: InChI=1S/C16H17NO3S2/c18-22(19,15-1-2-16-12(9-15)4-7-20-16)17-6-3-13(10-17)14-5-8-21-11-14/h1-2,5,8-9,11,13H,3-4,6-7,10H2
• InChI Key: NMCCKTYAHHBWCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=CSC=C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C16H17NO3S2
• Molecular Weight: 335.4 g/mol

Description

1-((2,3-Dihydrobenzofuran-5-yl)sulfonyl)-3-(thiophen-3-yl)pyrrolidine is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various areas of research, including neuroscience and drug discovery.

Scientific Research Applications

Synthesis and Properties of Novel Soluble Fluorinated Polyamides

A study by Xiao-Ling Liu et al. (2013) focused on the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. These polymers exhibited high glass transition temperatures, thermal stability, and mechanical strength, alongside low dielectric constants and moisture absorption. Such characteristics suggest potential applications in advanced materials for electronics and aerospace industries (Liu et al., 2013).

Orthogonal Synthesis of Functionalized Pyrroles and Thiophenes

Ying Cheng et al. (2010) reported on the orthogonal synthesis of densely functionalized pyrroles and thiophenes from the reactions of carbene-derived zwitterions with electron-deficient alkynes. This method offers a highly efficient route to synthesize polyfunctionalized pyrrole and thiophene derivatives, which are key structures in medicinal chemistry and materials science (Cheng et al., 2010).

Synthesis of Substituted 1,3,4-Oxadiazolyl Tetrahydropyridines as Anticancer Agents

Research by K. Redda and Madhavi Gangapuram (2007) explored the synthesis and anti-cancer activity profiles of novel 1,3,4-oxadiazoles containing carbonyl/sulfonyl tetrahydrohydropyridine moiety. These compounds were evaluated for their in vitro activity against breast cancer cell lines, indicating the potential for developing new anticancer agents (Redda & Gangapuram, 2007).

Design, Synthesis, and Biological Evaluation of Antioxidants

A study by M. A. Aziz et al. (2021) focused on the design, synthesis, biological evaluation, and molecular docking studies of novel 1H-3-indolyl derivatives as significant antioxidants. The research aimed at creating high-efficiency antioxidants, especially against ABTS, indicating applications in pharmaceuticals and food preservation (Aziz et al., 2021).